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Compound of Interest

Compound Name: ML390

Cat. No.: B609164

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of ML390, a potent inhibitor of human dihydroorotate dehydrogenase (DHODH).

ML390 is recognized for its potential in acute myeloid leukemia research.[1][2][3][4] However,
its disposal requires strict adherence to safety protocols due to its hazardous nature. The
compound is harmful if swallowed and demonstrates high toxicity to aquatic life with long-
lasting effects.[5] Therefore, preventing its release into the environment is a critical aspect of its
life cycle management in the laboratory.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is essential to be familiar with the safety profile
of ML390.

Hazard Category Description GHS Classification
Acute Oral Toxicity Harmful if swallowed.[5] Category 4
Acute Aquatic Toxicity Very toxic to aquatic life. Category 1

) ) o Very toxic to aquatic life with
Chronic Aquatic Toxicity ) Category 1
long lasting effects.[5]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles,
gloves, and a lab coat, when handling ML390. In case of dust or aerosol formation, use a

properly fitted respirator.

Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke in areas where ML390
is handled. Ensure adequate ventilation to prevent the inhalation of dust or vapors.[5]

Storage: Store ML390 in a tightly sealed container in a cool, dry, and well-ventilated area, away

from incompatible materials.[5]

Step-by-Step Disposal Protocol

The disposal of ML390 and its containers must be conducted in accordance with all applicable
federal, state, and local environmental regulations.[6]

» Waste Identification and Segregation:

o Designate a specific, clearly labeled, and sealed container for ML390 waste. This includes
any unused or contaminated material, as well as disposable labware that has come into
contact with the compound.

o Do not mix ML390 waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

» Container Management:
o Use a chemically resistant container for waste collection.
o Ensure the container is kept closed when not in use.

o Label the container clearly with "Hazardous Waste," the name "ML390," and the
associated hazard symbols (e.g., harmful, environmentally hazardous).

o Disposal Procedure:

o Solid Waste: Collect any solid ML390 waste, including contaminated gloves, wipes, and
plasticware, in the designated hazardous waste container.
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o Liquid Waste: Solutions containing ML390 should be collected in a separate, sealed, and
clearly labeled hazardous waste container. Do not pour ML390 solutions down the drain.

[5]

o Empty Containers: "Empty" containers of ML390 should be triple-rinsed with a suitable
solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as
hazardous waste. The rinsed container can then be disposed of according to institutional
guidelines, which may still require it to be treated as hazardous waste.

» Final Disposal:

o Arrange for the pickup and disposal of the ML390 hazardous waste through your
institution's EHS office or a licensed hazardous waste disposal contractor.[5]

o Provide the waste manifest with accurate information about the contents of the waste
container.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to
the spill area.

o Ventilate: Ensure the area is well-ventilated.

o Containment: Wear appropriate PPE. For small spills, absorb the material with an inert
absorbent material (e.g., vermiculite, sand, or earth). Prevent the spill from entering drains or
waterways.[5]

o Cleanup and Decontamination: Carefully collect the absorbed material and any
contaminated soil or surfaces into a sealed container for hazardous waste disposal. Clean
the spill area thoroughly with a suitable solvent, collecting the cleaning materials for disposal
as hazardous waste.

e Reporting: Report the spill to your laboratory supervisor and EHS office immediately.
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Experimental Workflow for ML390 Disposal

The following diagram illustrates the logical flow of the ML390 disposal process.
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Caption: Workflow for the proper disposal of ML390 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of ML390, fostering a culture of safety and compliance
within the research environment. Always consult your institution's specific guidelines and safety
data sheets for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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